![molecular formula C16H21N3OS B2548038 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide CAS No. 478256-97-2](/img/structure/B2548038.png)
4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H21N3OS and its molecular weight is 303.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Benzothiazoles are versatile heterocyclic compounds with extensive pharmaceutical applications. They possess a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, antidiabetic, and particularly, anticancer properties. The structural simplicity of benzothiazoles, especially the 2-arylbenzothiazoles, is being explored for the development of chemotherapeutic agents. Their ability to serve as ligands for various biomolecules makes them attractive candidates for the treatment of numerous diseases and disorders. This significance highlights the increasing importance of the benzothiazole nucleus in drug discovery and development (Kamal, A., Hussaini Syed, M. A., & Mohammed, S. M., 2015).
DNA Binding Properties
Hoechst 33258 and its analogues, known for their strong binding to the minor groove of double-stranded DNA, are examples of benzothiazole derivatives. These compounds are utilized in various biological applications, including fluorescent DNA staining, chromosome analysis, and nuclear DNA content evaluation. Their unique binding characteristics also offer potential as radioprotectors and topoisomerase inhibitors, providing a foundation for rational drug design and understanding DNA sequence recognition (Issar, U., & Kakkar, R., 2013).
Anticancer and Antimicrobial Activities
Advancements in the study of benzothiazole derivatives have revealed their extensive pharmacological activities. Beyond their antimicrobial and analgesic properties, these compounds have shown significant anticancer activity. The molecular structures of potent drugs like Frentizole, Pramipexole, Thioflavin T, and Riluzole, based on the benzothiazole skeleton, underscore the nucleus's role in developing therapies for various conditions (Sumit, Kumar, A., & Mishra, A., 2020).
Structural Modifications for Chemotherapeutic Applications
Recent studies have focused on the structural modifications of benzothiazole derivatives to develop new antitumor agents. These derivatives have been recognized for their potential in cancer therapy, prompting further research into their pharmacokinetics, toxicity, and therapeutic applications. The exploration of benzothiazole conjugates has shown promising results in enhancing the efficacy of cancer treatments while reducing dosage requirements (Ahmed, K., Yellamelli Valli Venkata, S., Mohammed, N., Sultana, F., & Methuku, K. R., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of the compound 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide is the Tyrosine-protein phosphatase non-receptor type 1 . This enzyme plays a crucial role in many cellular processes, including cell growth and the signaling pathways that control these processes .
Mode of Action
The compound this compound interacts with its target by binding to the active site of the enzyme . This interaction results in the inhibition of the enzyme’s activity, leading to changes in the cellular processes that the enzyme controls .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, or the proportion of the compound that enters circulation when introduced into the body and is able to have an active effect .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibitory effect on Tyrosine-protein phosphatase non-receptor type 1 . By inhibiting this enzyme, the compound can alter the cellular processes controlled by this enzyme .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s ability to bind to its target and exert its effects .
Properties
IUPAC Name |
4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3OS/c1-2-9-17-16(20)19-10-7-12(8-11-19)15-18-13-5-3-4-6-14(13)21-15/h3-6,12H,2,7-11H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJDRGHQYVQBNNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)N1CCC(CC1)C2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666110 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.